Cas no 477858-01-8 (3-(4-Chlorophenyl)-5-(methylsulfanyl)-N-(prop-2-en-1-yl)thiophene-2-carboxamide)
477858-01-8 structure
Product Name:3-(4-Chlorophenyl)-5-(methylsulfanyl)-N-(prop-2-en-1-yl)thiophene-2-carboxamide
CAS No:477858-01-8
MF:C15H14ClNOS2
MW:323.860760211945
CID:5716831
PubChem ID:2767963
Update Time:2023-10-15
3-(4-Chlorophenyl)-5-(methylsulfanyl)-N-(prop-2-en-1-yl)thiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- HMS2293J03
- N-allyl-3-(4-chlorophenyl)-5-(methylsulfanyl)-2-thiophenecarboxamide
- SMR000179601
- MLS000327056
- 3-(4-chlorophenyl)-5-methylsulfanyl-N-prop-2-enylthiophene-2-carboxamide
- 11P-563S
- 3-(4-chlorophenyl)-5-(methylsulfanyl)-N-(prop-2-en-1-yl)thiophene-2-carboxamide
- AKOS005079063
- CHEMBL1370709
- 477858-01-8
- 2-Thiophenecarboxamide, 3-(4-chlorophenyl)-5-(methylthio)-N-2-propen-1-yl-
- 3-(4-Chlorophenyl)-5-(methylsulfanyl)-N-(prop-2-en-1-yl)thiophene-2-carboxamide
-
- Inchi: 1S/C15H14ClNOS2/c1-3-8-17-15(18)14-12(9-13(19-2)20-14)10-4-6-11(16)7-5-10/h3-7,9H,1,8H2,2H3,(H,17,18)
- InChI Key: XSALYPKJDBWWEO-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1C=C(SC)SC=1C(NCC=C)=O
Computed Properties
- Exact Mass: 323.0205341g/mol
- Monoisotopic Mass: 323.0205341g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 82.6Ų
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- Boiling Point: 447.8±45.0 °C(Predicted)
- pka: 13.92±0.46(Predicted)
3-(4-Chlorophenyl)-5-(methylsulfanyl)-N-(prop-2-en-1-yl)thiophene-2-carboxamide Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
477858-01-8 (3-(4-Chlorophenyl)-5-(methylsulfanyl)-N-(prop-2-en-1-yl)thiophene-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent